Cas no 50879-06-6 (2-Thietanol)
2-Thietanol structure
Product Name:2-Thietanol
2-Thietanol Chemical and Physical Properties
Names and Identifiers
-
- 2-Thietanol
- Thietan-2-ol
- DTXSID30965113
- 50879-06-6
- thietanol
-
- Inchi: 1S/C3H6OS/c4-3-1-2-5-3/h3-4H,1-2H2
- InChI Key: XNCBIABGXFRJQI-UHFFFAOYSA-N
- SMILES: S1CCC1O
Computed Properties
- Exact Mass: 90.01398
- Monoisotopic Mass: 90.014
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 37.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 45.5Ų
Experimental Properties
- Density: 1.336
- Boiling Point: 185.8°Cat760mmHg
- Flash Point: 91.3°C
- Refractive Index: 1.616
- PSA: 20.23
2-Thietanol Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
50879-06-6 (2-Thietanol) Related Products
- 915301-51-8(1-Propanol, 3-[(1-ethoxyethyl)thio]-)
- 496834-11-8(1,5-Dithiocan-2-ol)
- 14769-30-3(2-Hydroxythiepan)
- 56460-03-8(Cyclopropanol, 1,1'-thiobis-)
- 63947-56-8(Propanol, mercapto-)
- 62839-42-3(Methanol, (propylthio)-)
- 505-10-2(3-(methylsulfanyl)propan-1-ol)
- 15324-63-7(1-Propanol,1,3-dimercapto-)
- 64391-49-7(Propanol, (dodecylthio)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk